![molecular formula C7H9NO2S B139483 O-Toluenesulfonamide CAS No. 88-19-7](/img/structure/B139483.png)
O-Toluenesulfonamide
Overview
Description
O-Toluenesulfonamide is a white powder or crystal . It is a major impurity in artificial sweetening substances containing saccharin . It was mainly produced as a chemical intermediate for the production of saccharin . A mixture of this compound with the p-isomer is used as a plasticizer for hot-melt adhesives, a chemical intermediate for fluorescent pigments, and a chemical intermediate for plasticizer resins .
Synthesis Analysis
This compound has been used as a pharmaceutical secondary standard for the determination of the analyte in pharmaceutical packaging systems using gas chromatography-flame ionization detection (GC-FID) and gas chromatography-mass spectrometry (GC-MS) .Molecular Structure Analysis
The molecular formula of this compound is CH3C6H4SO2NH2 . Its molecular weight is 171.22 .Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it can undergo N-alkylation with benzylic and simple primary aliphatic alcohols as alkylating agents . It can also participate in a Pd-catalyzed sulfonamidation of aryl nonafluorobutanesulfonates .Physical And Chemical Properties Analysis
This compound is soluble in water (1.6 g/L at 25 °C) . Its melting point is 156-158 °C .Scientific Research Applications
Biodegradation in Water Treatment
O-Toluenesulfonamide (o-TSA) has been studied in the context of water treatment. Research indicates that o-TSA is detectable in groundwater and does not get significantly removed during drinking water treatment processes in certain conditions. This suggests the need for targeted strategies for o-TSA removal in water purification systems (Richter, Massmann, & Dünnbier, 2008).
Solubility and Thermodynamics
The solubility of this compound in various solvents has been extensively researched. Studies have measured its solubility in different organic solvents across a range of temperatures, providing valuable data for its application in various chemical processes (Wu & Li, 2019).
Applications in Organic Synthesis
This compound has been used in the synthesis of certain chemicals. For instance, it's employed as an electrophilic cyanating agent in the cyanation of indoles and pyrroles, a process important in pharmaceutical and chemical manufacturing (Yang, Zhang, & Wang, 2011).
Environmental Monitoring
This compound is also a subject of environmental monitoring studies. It's detected in various water sources, including wastewater, surface water, and drinking water, highlighting the need for its regular monitoring due to its environmental persistence (Richter, Dünnbier, Massmann, & Pekdeger, 2007).
Potential in Cancer Therapy
Para-toluenesulfonamide, a related compound, has shown potential in cancer therapy, particularly in inhibiting the viability and invasive ability of certain cancer cells, indicating its potential application in cancer treatment (Liu et al., 2015).
Groundwater Contamination Study
Studies on the fate of this compound in groundwater reveal its persistence in anoxic conditions, affecting water quality and necessitating its monitoring in drinking water sources (Meffe et al., 2013).
Safety and Hazards
O-Toluenesulfonamide is suspected of causing cancer . It is also known to cause serious eye irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
O-Toluenesulfonamide is a complex compound with a variety of potential targets. It’s known to be a major impurity in artificial sweetening substances containing saccharin .
Biochemical Pathways
This compound has been found to have effects on the Akt/mTOR/p70S6K pathway . This pathway is crucial for cell proliferation and survival. Inhibition of this pathway can lead to G1 arrest of the cell cycle and apoptosis .
Result of Action
This compound has been shown to inhibit cell proliferation and induce apoptosis in certain cell lines .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it’s known that this compound is combustible and gives off irritating or toxic fumes when burned . .
properties
IUPAC Name |
2-methylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2S/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCMLQMDWSXFTIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2S | |
Record name | o-TOLUENESULFONAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7021362 | |
Record name | o-Toluenesulfonamide | |
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Molecular Weight |
171.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Colorless solid; [Hawley] White powder; [MSDSonline], White to light cream-colored crystalline flakes; [MSDSonline], COLOURLESS CRYSTALS. | |
Record name | Benzenesulfonamide, 2-methyl- | |
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Record name | Toluenesulfonamide | |
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Record name | o-TOLUENESULFONAMIDE | |
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Boiling Point |
214 °C at 10 mm Hg, >270 °C | |
Record name | o-Toluenesulfonamide | |
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Record name | o-TOLUENESULFONAMIDE | |
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Solubility |
In water, 1.62X10+3 mg/L at 25 °C, Slightly soluble in water, Soluble in alcohol; slightly soluble in ether, Slightly soluble in ether, DMSO; soluble in ethanol, Solubility in water, g/100ml at 25 °C: 0.162 | |
Record name | o-Toluenesulfonamide | |
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Record name | o-TOLUENESULFONAMIDE | |
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Density |
1.46 g/cm³ | |
Record name | o-TOLUENESULFONAMIDE | |
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Vapor Pressure |
0.00006 [mmHg], 0.000306 [mmHg], Vapor pressure at 25 °C: negligible | |
Record name | o-Toluenesulfonamide | |
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Record name | Toluenesulfonamide | |
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Record name | o-TOLUENESULFONAMIDE | |
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Color/Form |
Octahedral crystals from alcohol; prisms from water, Colorless crystals | |
CAS RN |
88-19-7, 8013-74-9, 1333-07-9 | |
Record name | 2-Methylbenzenesulfonamide | |
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Record name | O-TOLUENESULFONAMIDE | |
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Record name | Toluenesulphonamide | |
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Record name | O-TOLUENESULFONAMIDE | |
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Record name | TOLUENESULFONAMIDE | |
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Melting Point |
156.3 °C, 156 °C | |
Record name | o-Toluenesulfonamide | |
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Record name | o-TOLUENESULFONAMIDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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